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Compound of Interest

Compound Name: Methylmercury(1+) chloride

CAS No.: 115-09-3

Cat. No.: B085599 Get Quote

Executive Summary
Methylmercury(1+) chloride (MeHgCl) represents a critical reference standard in

environmental toxicology and neurobiology. Unlike inorganic mercury, its lipophilic nature

allows it to breach biological barriers with high efficiency. This guide provides a rigorous

examination of its synthesis, physicochemical properties, and the "molecular mimicry"

mechanism that drives its neurotoxicity.

Warning:Methylmercury compounds are extreme neurotoxins. They penetrate latex and PVC

gloves. All procedures described herein must be performed in a certified fume hood with silver-

shield/laminate gloves and strict waste containment protocols.

Chemical Identity & Physical Properties[1][2][3]
MeHgCl exists as a linear, two-coordinate organometallic complex. Its stability in organic

solvents and lipid solubility are the primary drivers of its bioaccumulation potential.

Table 1: Physicochemical Constants
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Property Value Notes

CAS Number 115-09-3

Formula CH₃HgCl Linear geometry (C-Hg-Cl)

Molecular Weight 251.08 g/mol

Appearance White crystalline solid
Plates when recrystallized from

ethanol

Melting Point 170–173 °C Sublimes before boiling

Density 4.06 g/cm³
High density facilitates gravity

separation

Solubility (Water) < 0.1 mg/mL Poorly soluble

Solubility (Organic) High
Soluble in acetone, ethanol,

ether, lipids

Vapor Pressure 0.0085 mmHg (25°C) Significant inhalation hazard

Synthesis Protocols
We present two distinct synthesis routes: a Biomimetic Route ideal for high-purity/radiolabeling

applications, and a Classical Organometallic Route for stoichiometric bulk preparation.

Protocol A: Biomimetic Synthesis (Methylcobalamin
Route)
Best for: High purity, radiolabeling, and "green" chemistry applications.

This method utilizes Methylcobalamin (Vitamin B12 analog) to transfer a methyl group to

inorganic mercury, mimicking the environmental methylation process.

Reagents:

Mercuric Chloride (HgCl₂)[1][2][3]

Methylcobalamin (MeCbl)[2]
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0.01 N Hydrochloric Acid (HCl)[2]

Toluene (for extraction)

Workflow:

Dissolution: Dissolve 1 eq. of HgCl₂ in 0.01 N HCl.

Methylation: Add 1 eq. of Methylcobalamin. The reaction proceeds rapidly at room

temperature.

Mechanism:[1][4][5] Me-Co(III) + Hg(II) → H₂O-Co(III) + Me-Hg(II)

Incubation: Stir for 60 minutes in the dark (MeCbl is light sensitive).

Extraction: Extract the reaction mixture with toluene. MeHgCl partitions into the organic

phase, while unreacted inorganic mercury and cobalamin derivatives remain in the aqueous

phase.

Isolation: Evaporate toluene under a stream of nitrogen to yield crystalline MeHgCl.

Protocol B: Classical Organometallic Synthesis
(Grignard Route)
Best for: Bulk synthesis where anhydrous conditions are maintainable.

Reagents:

Mercuric Chloride (HgCl₂) - Must be anhydrous

Methylmagnesium Chloride (MeMgCl) or Bromide (MeMgBr) - 3.0 M in THF

Tetrahydrofuran (THF) - Anhydrous

Workflow:

Setup: Flame-dry a 2-neck round bottom flask under Argon atmosphere.
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Slurry Formation: Suspend HgCl₂ in anhydrous THF (0.1 M concentration). Cool to 0°C.

Addition: Dropwise add MeMgCl (0.95 eq).

Critical Control:Do NOT use excess Grignard. Excess leads to the formation of

Dimethylmercury (Me₂Hg), a volatile and fatal super-toxin. Using a slight deficit of

Grignard ensures the reaction stops at the mono-methyl stage.

Quench: Quench carefully with dilute HCl (1 M) to destroy trace Grignard and convert any

intermediate species to the chloride salt.

Purification: Extract with diethyl ether. Recrystallize from ethanol/water.

Visualization: Synthesis Logic Flow
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Figure 1: Comparison of biomimetic vs. classical synthesis routes. Protocol A offers higher

specificity; Protocol B requires strict stoichiometric control to prevent dimethylmercury

formation.

Analytical Characterization
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Validating the identity of MeHgCl is crucial, particularly to ensure no contamination with

inorganic mercury or dimethylmercury.

Nuclear Magnetic Resonance (NMR)[1][3][5][8][9][10][11]
[12]

¹H NMR (CDCl₃):

Shift: δ 0.8 – 1.2 ppm (Singlet).[6]

Satellites: Distinct ¹⁹⁹Hg satellites (J ≈ 200-250 Hz) are observed due to the spin-1/2 ¹⁹⁹Hg

nucleus (16.9% natural abundance).

¹⁹⁹Hg NMR:

Chemical shift is highly solvent-dependent.

Typically observed in the range of -800 to -1200 ppm (relative to Me₂Hg at 0 ppm).

Vibrational Spectroscopy (IR/Raman)
C-H Stretch: ~2900–3000 cm⁻¹ (Weak).

Hg-C Stretch: ~550–570 cm⁻¹ (Strong, characteristic).

Hg-Cl Stretch: ~300–350 cm⁻¹ (Far IR/Raman).

Mechanism of Action: The "Trojan Horse"
The profound neurotoxicity of MeHgCl stems from its ability to mimic essential amino acids,

allowing it to bypass the Blood-Brain Barrier (BBB).

Molecular Mimicry
In the body, the chloride ligand is readily exchanged for sulfhydryl (-SH) groups on free

cysteine or glutathione.

Complex Formation: MeHg⁺ binds to L-Cysteine to form MeHg-L-Cysteine.
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Structural Homology: The MeHg-Cys complex is structurally homologous to L-Methionine.

Transport: The LAT1 (L-type Amino Acid Transporter 1), which transports Methionine across

the BBB, mistakes MeHg-Cys for Methionine and actively transports the toxin into the brain.

Visualization: Toxicity Pathway[1]
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Figure 2: The molecular mimicry pathway. MeHg-Cysteine complexes exploit the LAT1

transporter by structurally masquerading as the essential amino acid Methionine.

Safety & Handling Protocols
Hierarchy of Controls:
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Engineering: Class II Biological Safety Cabinet or Chemical Fume Hood.

PPE:

Gloves: Silver Shield® (Laminate) or heavy-duty Nitrile (double gloved). Latex is

permeable to MeHg.

Body: Tyvek lab coat and safety goggles.

Decontamination:

Spills should be treated with a sulfur-based absorbent (e.g., Hg-Absorb) to precipitate

mercury as HgS (Cinnabar), which is insoluble and less bioavailable.

Do not use bleach (hypochlorite) alone, as it can volatilize mercury.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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